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Compound of Interest

Compound Name: WDR5-0103

Cat. No.: B1682272 Get Quote

This technical support guide provides troubleshooting advice and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing issues

with dissolving WDR5-0103.

Frequently Asked Questions (FAQs)
Q1: What is WDR5-0103 and what is its primary application in research?

WDR5-0103 is a small molecule antagonist of the WD repeat-containing protein 5 (WDR5).[1] It

functions by disrupting the interaction between WDR5 and the mixed-lineage leukemia (MLL)

protein, which in turn inhibits the methyltransferase activity of the MLL core complex.[1][2] Its

primary use is in cancer research, particularly in relation to MLL-rearranged leukemias, and in

studying neurodegenerative diseases.[1][3]

Q2: What are the recommended solvents for dissolving WDR5-0103?

The most commonly recommended solvent for WDR5-0103 is dimethyl sulfoxide (DMSO).[1][4]

[5][6][7] Ethanol is also a viable solvent.[4][5][6] Some suppliers also report solubility in DMF

and 0.1N HCl (aq).[3][4] It is generally considered insoluble in water.[5][6]

Q3: What is the recommended storage condition for WDR5-0103?

Solid WDR5-0103 should be stored at -20°C for long-term stability (≥ 4 years).[4][5][7] Some

suppliers suggest storage at +4°C for the solid form. Stock solutions are typically stored at

-80°C and can be stable for over a year.[7] It is advisable to aliquot the stock solution to avoid

repeated freeze-thaw cycles.[7][8]
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Q4: Why is my WDR5-0103 not dissolving properly in DMSO?

Several factors can contribute to dissolution issues with WDR5-0103 in DMSO. One common

reason is the use of DMSO that has absorbed moisture, as hygroscopic DMSO can

significantly impact the solubility of the product.[1][6] It is highly recommended to use fresh,

newly opened, anhydrous DMSO.[1][6] Additionally, the concentration you are trying to achieve

might be above its solubility limit.

Troubleshooting Guide: WDR5-0103 Dissolution
Issues
If you are encountering problems with dissolving WDR5-0103, please follow the steps outlined

below.

Problem: WDR5-0103 is not fully dissolving or is precipitating out of solution.

Step 1: Verify Solvent and Concentration

Action: Double-check the solvent you are using and the target concentration.

Rationale: WDR5-0103 has defined solubility limits in different solvents. Exceeding these

limits will result in incomplete dissolution.

Step 2: Use High-Quality, Anhydrous Solvent

Action: Use a fresh, unopened bottle of anhydrous, high-purity DMSO.

Rationale: WDR5-0103's solubility in DMSO can be significantly reduced by the presence of

water.[1][6]

Step 3: Employ Mechanical Assistance

Action: Gently vortex or sonicate the solution.

Rationale: Sonication is recommended by several suppliers to aid in the dissolution of

WDR5-0103.[1][7] This increases the interaction between the solvent and the compound.
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Step 4: Apply Gentle Heat (Use with Caution)

Action: If the compound still does not dissolve, warm the solution gently (e.g., to 37-45°C).

Rationale: Heating can increase the solubility of some compounds.[1][7] However, prolonged

or excessive heat may degrade the compound, so this should be done cautiously and for a

short period.

Step 5: Prepare a Fresh Stock Solution

Action: If the above steps fail, it is advisable to discard the current solution and prepare a

fresh stock using a new aliquot of solid WDR5-0103 and fresh solvent.

Rationale: The original compound may have degraded due to improper storage or handling.

Quantitative Data Summary
The following table summarizes the solubility of WDR5-0103 in various solvents as reported by

different suppliers.
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Solvent
Max Concentration
(mM)

Max Concentration
(mg/mL)

Supplier/Source

DMSO 100 38.34
R&D Systems, Tocris

Bioscience

DMSO 50 19.17 MedchemExpress[1]

DMSO 130.40 50 MedchemExpress[1]

DMSO 200.81 77 Selleck Chemicals[6]

DMSO 156.48 60 TargetMol[7]

DMSO - 16.6 Cayman Chemical[4]

DMSO - ≥12.5 ApexBio[5]

Ethanol 50 19.17
R&D Systems, Tocris

Bioscience

Ethanol - 12.5 Cayman Chemical[4]

Ethanol - ≥11.18 ApexBio[5]

Ethanol - 21 Selleck Chemicals[6]

DMF - 33.3 Cayman Chemical[4]

0.1N HCl (aq) Soluble - Axon Medchem[3]

DMF:PBS (pH 7.2)

(1:1)
- 0.5 Cayman Chemical[4]

Note: Solubility can vary between batches. For batch-specific data, refer to the Certificate of

Analysis provided by the supplier.

Experimental Protocols & Methodologies
Protocol for Preparing a 10 mM Stock Solution of WDR5-0103 in DMSO

Materials:
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WDR5-0103 (solid)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Procedure: a. Allow the vial of solid WDR5-0103 to equilibrate to room temperature before

opening to prevent condensation. b. Weigh the desired amount of WDR5-0103. For example,

to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 383.44 g/mol ), you would

need 3.83 mg of the compound. c. Add the appropriate volume of fresh, anhydrous DMSO to

the solid compound. d. Vortex the solution for 1-2 minutes to facilitate dissolution. e. If the

compound is not fully dissolved, place the vial in a sonicator bath for 5-10 minutes. f. Visually

inspect the solution to ensure there are no visible particles. g. Aliquot the stock solution into

smaller volumes in sterile tubes to avoid repeated freeze-thaw cycles. h. Store the aliquots at

-80°C.
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Caption: Troubleshooting workflow for WDR5-0103 dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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